Cas no 211512-15-1 (Tert-butyl N-[4-[(2-nitrophenyl)sulfonylamino]butyl]carbamate)
Tert-butyl N-[4-[(2-nitrophenyl)sulfonylamino]butyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- Ns-dab-boc
- Tert-butyl N-[4-[(2-nitrophenyl)sulfonylamino]butyl]carbamate
-
- MDL: MFCD07366924
- Inchi: 1S/C15H23N3O6S/c1-15(2,3)24-14(19)16-10-6-7-11-17-25(22,23)13-9-5-4-8-12(13)18(20)21/h4-5,8-9,17H,6-7,10-11H2,1-3H3,(H,16,19)
- InChI Key: WIYYJAZUNHDNBJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(NCCCCNC(=O)OC(C)(C)C)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 9
- Complexity: 547
- Topological Polar Surface Area: 139
Tert-butyl N-[4-[(2-nitrophenyl)sulfonylamino]butyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB181312-5 g |
N-Nosyl-N'-Boc-1,4-diaminobutane, N-(2-Nitrobenzenesulfonyl)-N'-(t-Butyloxycarbonyl)-1,4-diaminobutane; . |
211512-15-1 | 5 g |
€187.50 | 2023-07-20 | ||
| abcr | AB181312-25 g |
N-Nosyl-N'-Boc-1,4-diaminobutane, N-(2-Nitrobenzenesulfonyl)-N'-(t-Butyloxycarbonyl)-1,4-diaminobutane; . |
211512-15-1 | 25 g |
€765.00 | 2023-07-20 | ||
| abcr | AB181312-5g |
N-Nosyl-N'-Boc-1,4-diaminobutane, N-(2-Nitrobenzenesulfonyl)-N'-(t-Butyloxycarbonyl)-1,4-diaminobutane; . |
211512-15-1 | 5g |
€187.50 | 2024-06-10 | ||
| abcr | AB181312-25g |
N-Nosyl-N'-Boc-1,4-diaminobutane, N-(2-Nitrobenzenesulfonyl)-N'-(t-Butyloxycarbonyl)-1,4-diaminobutane; . |
211512-15-1 | 25g |
€765.00 | 2024-06-10 |
Tert-butyl N-[4-[(2-nitrophenyl)sulfonylamino]butyl]carbamate Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on Tert-butyl N-[4-[(2-nitrophenyl)sulfonylamino]butyl]carbamate
Tert-butyl N-[4-[(2-nitrophenyl)sulfonylamino]butyl]carbamate (CAS No. 211512-15-1): An Overview
Tert-butyl N-[4-[(2-nitrophenyl)sulfonylamino]butyl]carbamate (CAS No. 211512-15-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with this compound.
Chemical Structure and Properties
Tert-butyl N-[4-[(2-nitrophenyl)sulfonylamino]butyl]carbamate is a complex organic molecule that consists of a tert-butyl carbamate group attached to an amino butyl chain, which is further functionalized with a 2-nitrophenyl sulfonyl group. The presence of these functional groups imparts distinct chemical and physical properties to the compound. The tert-butyl carbamate moiety is known for its stability and ability to protect amino groups during synthetic processes. The 2-nitrophenyl sulfonyl group, on the other hand, introduces electron-withdrawing characteristics and enhances the overall reactivity of the molecule.
The molecular formula of Tert-butyl N-[4-[(2-nitrophenyl)sulfonylamino]butyl]carbamate is C16H23N3O5S, and its molecular weight is approximately 369.43 g/mol. The compound is typically a white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for various synthetic transformations and analytical techniques.
Synthesis Methods
The synthesis of Tert-butyl N-[4-[(2-nitrophenyl)sulfonylamino]butyl]carbamate involves several well-documented steps. One common approach starts with the preparation of 4-aminobutyl tert-butyl carbamate, which can be synthesized by reacting tert-butyl bromoacetate with 4-aminobutanol in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with 2-nitrobenzenesulfonyl chloride in an appropriate solvent to form the final product.
The reaction conditions are critical for achieving high yields and purity. Typically, the reaction is carried out at room temperature or slightly elevated temperatures to ensure complete conversion of the starting materials. Purification can be achieved through column chromatography using silica gel as the stationary phase and a suitable eluent system such as hexanes and ethyl acetate.
Applications in Medicinal Chemistry
Tert-butyl N-[4-[(2-nitrophenyl)sulfonylamino]butyl]carbamate has found applications in various areas of medicinal chemistry due to its unique structural features and reactivity. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For example, recent studies have explored its potential as an inhibitor of protein tyrosine phosphatases (PTPs), which are implicated in several diseases including cancer and diabetes.
A study published in the Journal of Medicinal Chemistry reported that derivatives of Tert-butyl N-[4-[(2-nitrophenyl)sulfonylamino]butyl]carbamate exhibited potent inhibitory activity against PTP1B, a key regulator of insulin signaling. These findings suggest that this compound could serve as a lead structure for the design of more effective PTP inhibitors with improved pharmacological properties.
Clinical Relevance
Beyond its role in enzyme inhibition, Tert-butyl N-[4-[(2-nitrophenyl)sulfonylamino]butyl]carbamate has also been investigated for its potential therapeutic applications in clinical settings. Preclinical studies have shown that this compound possesses anti-inflammatory properties, making it a candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).
A recent clinical trial evaluated the safety and efficacy of a derivative of Tert-butyl N-[4-[(2-nitrophenyl)sulfonylamino]butyl]carbamate in patients with moderate to severe IBD. The results indicated that the compound was well-tolerated and demonstrated significant improvements in disease activity scores compared to placebo. These findings highlight the potential of this compound as a novel therapeutic agent for inflammatory conditions.
Future Directions
The ongoing research on Tert-butyl N-[4-[(2-nitrophenyl)sulfonylamino]butyl]carbamate continues to uncover new avenues for its application in medicinal chemistry and pharmaceutical research. Future studies may focus on optimizing the structure to enhance potency, selectivity, and pharmacokinetic properties. Additionally, exploring combination therapies involving this compound could lead to more effective treatment strategies for complex diseases.
In conclusion, Tert-butyl N-[4-[(2-nitrophenyl)sulfonylamino]butyl]carbamate (CAS No. 211512-15-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an attractive candidate for developing novel therapeutic agents targeting various disease pathways.
211512-15-1 (Tert-butyl N-[4-[(2-nitrophenyl)sulfonylamino]butyl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)